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Compound Name: Muramyl Dipeptide

Cat. No.: B1199327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Muramyl dipeptide (MDP), chemically known as N-acetylmuramyl-L-alanyl-D-isoglutamine, is

the smallest, synthetically reproducible, immunologically active component of peptidoglycan, a

major constituent of bacterial cell walls.[1][2] It is recognized by the intracellular pattern

recognition receptor NOD2 (Nucleotide-binding Oligomerization Domain-containing protein 2),

playing a crucial role in the innate immune response to bacterial pathogens.[3][4] This technical

guide provides an in-depth overview of the structure, chemical properties, and biological

activities of muramyl dipeptide, tailored for researchers and professionals in the fields of

immunology and drug development.

Structure and Chemical Properties
Muramyl dipeptide is a glycopeptide composed of an N-acetylmuramic acid (MurNAc) sugar

moiety linked to a dipeptide consisting of L-alanine and D-isoglutamine.[2]

Chemical Structure:

The chemical structure of muramyl dipeptide is N-acetyl-β-D-muramoyl-L-alanyl-D-

isoglutamine.
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Chemical and Physical Properties
A summary of the key chemical and physical properties of muramyl dipeptide is presented in

the table below. It is important to note that while a predicted boiling point is available, an

experimentally determined melting point and specific pKa values are not readily found in the

reviewed literature.

Property Value Reference(s)

Molecular Formula C₁₉H₃₂N₄O₁₁

Molecular Weight 492.48 g/mol

IUPAC Name

(4R)-4-[[(2S)-2-[[(2R)-2-

[(2R,3R,4R,5S,6R)-3-

acetamido-2,5-dihydroxy-6-

(hydroxymethyl)oxan-4-

yl]oxypropanoyl]amino]propan

oyl]amino]-5-amino-5-

oxopentanoic acid

CAS Number 53678-77-6

Appearance White solid

Boiling Point 1071.8±65.0 °C (Predicted)

Solubility

Water: 10 mg/mL, 20 mg/mL,

40 mg/mL, up to 100 mM.

DMSO: 50 mg/mL.

Stability

Stable in aqueous solution at

pH 4-4.5. Degrades via

hydrolysis of the dipeptide side

chain. Hygroscopic.

Optical Rotation [α]D²⁵ +44° (acetic acid)

Biological Activity and Signaling Pathways
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Muramyl dipeptide is a potent activator of the innate immune system, primarily through its

interaction with the cytosolic receptor NOD2. This interaction triggers a downstream signaling

cascade leading to the production of pro-inflammatory cytokines and other immune mediators.

NOD2 Signaling Pathway
The binding of MDP to the leucine-rich repeat (LRR) domain of NOD2 induces a conformational

change, leading to the recruitment of the serine/threonine kinase RIP2 (Receptor-Interacting

Protein 2), also known as RICK. This interaction, mediated by their respective CARD (Caspase

Activation and Recruitment Domain) domains, is a critical step in the signaling pathway.

Activated RIP2 undergoes ubiquitination and subsequently activates the TAK1 (Transforming

growth factor-β-Activated Kinase 1) complex, which in turn activates both the NF-κB (Nuclear

Factor kappa-light-chain-enhancer of activated B cells) and MAPK (Mitogen-Activated Protein

Kinase) pathways. The activation of these pathways leads to the transcription of genes

encoding pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. The signaling is

negatively regulated by proteins like Erbin, which can inhibit the interaction between NOD2 and

RIP2.
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Workflow for Assessing MDP Immunostimulatory Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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